7-Chloro-1-(3-chlorophenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-1-(3-chlorophenyl)-2-(2-morpholin-4-ylethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H20Cl2N2O4/c24-15-3-1-2-14(12-15)20-19-21(28)17-13-16(25)4-5-18(17)31-22(19)23(29)27(20)7-6-26-8-10-30-11-9-26/h1-5,12-13,20H,6-11H2
• InChI Key: JXQAPGDQUVBGIZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC(=CC=C5)Cl
• Molecular Formula: C23H20Cl2N2O4
• Molecular Weight: 459.3 g/mol

Description

7-Chloro-1-(3-chlorophenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C23H20Cl2N2O4 and its molecular weight is 459.32. The purity is usually 95%.
BenchChem offers high-quality 7-Chloro-1-(3-chlorophenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Chloro-1-(3-chlorophenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Pigment and Dye Development : The structure of 7-Chloro-1-(3-chlorophenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione and related compounds has been studied for their potential applications as pigments. These studies reveal the influence of different substituents on the molecular structure and how they impact the color and stability of the pigment. This is particularly relevant in the development of new pigments for industrial applications, including paints, inks, and plastics (Fujii et al., 2002).

• Photoluminescent Materials : Research on derivatives of pyrrolopyrrole dione indicates their use in creating photoluminescent materials. These materials have potential applications in organic electronics and photonics due to their ability to emit light. The study of these materials focuses on their synthesis, structural properties, and photophysical behaviors, paving the way for their application in light-emitting devices and sensors (Beyerlein & Tieke, 2000).

• Semiconductor and Polymer Research : Compounds similar to 7-Chloro-1-(3-chlorophenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione have been synthesized and studied for their semiconductor properties. These studies are crucial for the development of new materials for organic thin-film transistors, a key component in organic electronics. The research includes the synthesis of polymers containing pyrrolo[3,4-c]pyrrole-1,4-dione units and their applications in creating high-performance semiconducting films (Li et al., 2011).